Cas no 6620-80-0 (N-(propan-2-yl)benzenecarbonimidoyl chloride)

• Product Name: N-(propan-2-yl)benzenecarbonimidoyl chloride
• CAS No: 6620-80-0
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 880676
• PubChem ID: 7131025
• Update Time: 2025-06-13

N-(propan-2-yl)benzenecarbonimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-propan-2-ylbenzenecarboximidoyl chloride
• N-ISOPROPYLBENZENECARBOXIMIDOYL CHLORIDE
• Benzoesaeure-isopropylimidchlorid
• N-Isopropylbenzimidchlorid
• N-isopropylbenzimidoyl chloride
• N-Isopropylbenzimidoylchlorid
• N-(propan-2-yl)benzenecarbonimidoyl chloride

• MDL： MFCD07366397
• Inchi： 1S/C10H12ClN/c1-8(2)12-10(11)9-6-4-3-5-7-9/h3-8H,1-2H3/b12-10-
• InChI Key： TTXCYBZMLPRJAS-BENRWUELSA-N
• SMILES： Cl/C(/C1C=CC=CC=1)=N\C(C)C

Computed Properties

• Exact Mass: 181.06600
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36000
• LogP: 3.08040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-(propan-2-yl)benzenecarbonimidoyl chloride

Research Brief on N-(propan-2-yl)benzenecarbonimidoyl chloride (CAS: 6620-80-0) in Chemical Biology and Pharmaceutical Applications

N-(propan-2-yl)benzenecarbonimidoyl chloride (CAS: 6620-80-0) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its imidoyl chloride functional group, serves as a key intermediate in the synthesis of various bioactive molecules, including heterocyclic compounds and pharmaceutical agents. Recent studies have explored its utility in drug discovery, medicinal chemistry, and as a building block for more complex molecular architectures.

One of the most notable advancements in the use of N-(propan-2-yl)benzenecarbonimidoyl chloride is its role in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of imidazole-based compounds with potent antibacterial activity against multidrug-resistant strains. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups that enhance bioactivity and selectivity.

In addition to its antimicrobial applications, recent research has explored the potential of N-(propan-2-yl)benzenecarbonimidoyl chloride in cancer therapeutics. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of small-molecule inhibitors targeting specific oncogenic pathways. The study revealed that derivatives of this compound exhibited promising inhibitory effects on protein kinases involved in tumor proliferation, suggesting its potential as a scaffold for anticancer drug development.

Furthermore, advancements in synthetic methodologies have expanded the utility of N-(propan-2-yl)benzenecarbonimidoyl chloride. A recent publication in Organic Letters (2024) described a novel catalytic system that enhances the efficiency of its reactions with nucleophiles, enabling the rapid assembly of complex molecules with high yields and stereoselectivity. This development is particularly significant for the pharmaceutical industry, where efficient and scalable synthetic routes are critical for drug production.

Despite its promising applications, challenges remain in the handling and stability of N-(propan-2-yl)benzenecarbonimidoyl chloride. Its sensitivity to moisture and tendency to hydrolyze under ambient conditions necessitate careful storage and handling protocols. Recent studies have addressed these issues by developing stabilized formulations and protective strategies, such as the use of anhydrous solvents and inert atmospheres during synthesis.

In conclusion, N-(propan-2-yl)benzenecarbonimidoyl chloride (CAS: 6620-80-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its emerging roles in antimicrobial and anticancer drug development, underscores its importance in the field. Ongoing research aims to further optimize its applications and address existing challenges, paving the way for innovative therapeutic solutions.